Cas no 41480-88-0 (Methylguanidinium dihydrogenorthophosphate)

• Product Name: Methylguanidinium dihydrogenorthophosphate
• CAS No: 41480-88-0
• MF: C₂H₁₀N₃O₄P
• MW: 171.092260837555
• CID: 2635438
• Update Time: 2023-08-07

Methylguanidinium dihydrogenorthophosphate Chemical and Physical Properties

Names and Identifiers

• Methylguanidinium dihydrogenorthophosphate
• Guanidine, methyl-, phosphate (1:1)
• Phosphoric acid--N-methylguanidine (1/1)

• Inchi： 1S/C2H7N3.H3O4P/c1-5-2(3)4;1-5(2,3)4/h1H3,(H4,3,4,5);(H3,1,2,3,4)
• InChI Key： SHRJWFDVDUGWPF-UHFFFAOYSA-N
• SMILES： P(=O)(O)(O)O.N(/C)=C(/N)\N

Computed Properties

• Exact Mass: 171.040892
• Monoisotopic Mass: 171.040892
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 92.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 142

Experimental Properties

• Boiling Point: 172.4°C at 760 mmHg
• Flash Point: 58.1°C